Cas no 313350-31-1 (1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl-)

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl- structure
313350-31-1 structure
Product Name:1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl-
CAS No:313350-31-1
MF:C18H25N5
MW:311.424603223801
MDL:MFCD33398409
CID:1446358
PubChem ID:15538226
Update Time:2025-04-20

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl-
    • 1-(4-Aminobutyl)-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine
    • 4-Amino-2-butyl-1H-imidazo[4,5-c]quinoline-1-butanamine
    • DB-389606
    • BS-47712
    • 313350-31-1
    • SCHEMBL1615627
    • AT29988
    • 1-(4-aminobutyl)-2-butylimidazo[4,5-c]quinolin-4-amine
    • T785 (trihydrochloride)
    • IGZKWNHHWYBLOU-UHFFFAOYSA-N
    • A937589
    • MFCD33398409
    • 1-(4-aminobutyl)-2-butyl-1H-imidazo[4,5-c]quinoline-4-amine
    • 1-(4-aminobutyl)-2-butyl-1H-imidazo[4,5-c]quinoline-4amine
    • MDL: MFCD33398409
    • Inchi: 1S/C18H25N5/c1-2-3-10-15-22-16-17(23(15)12-7-6-11-19)13-8-4-5-9-14(13)21-18(16)20/h4-5,8-9H,2-3,6-7,10-12,19H2,1H3,(H2,20,21)
    • InChI Key: IGZKWNHHWYBLOU-UHFFFAOYSA-N
    • SMILES: N1(C(CCCC)=NC2C(N)=NC3C=CC=CC=3C1=2)CCCCN

Computed Properties

  • Exact Mass: 311.21125
  • Monoisotopic Mass: 311.21099582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 82.75

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-butyl- Pricemore >>

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